Cas no 1620751-60-1 (5-hydroxythiophene-3-carbonitrile)

• Product Name: 5-hydroxythiophene-3-carbonitrile
• CAS No: 1620751-60-1
• MF: C₅H₃NOS
• MW: 125.148419618607
• CID: 5939779
• PubChem ID: 69334762
• Update Time: 2025-06-26

5-hydroxythiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarbonitrile, 5-hydroxy-
• 5-hydroxythiophene-3-carbonitrile
• EN300-1751049
• SCHEMBL5156953
• 1620751-60-1

• Inchi： 1S/C5H3NOS/c6-2-4-1-5(7)8-3-4/h1,3,7H
• InChI Key： VDRDWIIADXOYTC-UHFFFAOYSA-N
• SMILES： C1SC(O)=CC=1C#N

Computed Properties

• Exact Mass: 124.99353489g/mol
• Monoisotopic Mass: 124.99353489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 72.3Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 322.9±27.0 °C(Predicted)
• pka: 7.04±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 5-hydroxythiophene-3-carbonitrile

5-Hydroxythiophene-3-Carbonitrile: A Comprehensive Overview

The compound 5-hydroxythiophene-3-carbonitrile (CAS No. 1620751-60-1) is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of heterocyclic compounds, specifically the thiophene derivatives, which have gained significant attention in various fields of chemistry and materials science. The molecule consists of a thiophene ring with a hydroxyl group at the 5-position and a nitrile group at the 3-position, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the potential of 5-hydroxythiophene-3-carbonitrile in the development of advanced materials, particularly in the realm of organic electronics. The thiophene ring, known for its aromaticity and conjugation properties, serves as an excellent platform for designing π-conjugated systems. The hydroxyl group introduces hydrophilicity, while the nitrile group enhances electron-withdrawing effects, making this compound ideal for applications in semiconductors, sensors, and organic light-emitting diodes (OLEDs). Researchers have explored its use in creating novel polymers and oligomers with tailored electronic properties.

The synthesis of 5-hydroxythiophene-3-carbonitrile involves a multi-step process that typically starts with the preparation of the thiophene derivative. One common approach is the cyclization of appropriate precursors under acidic or basic conditions, followed by functionalization to introduce the hydroxyl and nitrile groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. These developments have made 5-hydroxythiophene-3-carbonitrile more accessible for large-scale applications.

In terms of chemical properties, 5-hydroxythiophene-3-carbonitrile exhibits remarkable stability under mild conditions, making it suitable for various chemical transformations. Its ability to undergo nucleophilic addition reactions at the nitrile group has been exploited in the synthesis of complex molecules. Additionally, the hydroxyl group can participate in hydrogen bonding, which is advantageous in designing supramolecular assemblies and self-healing materials.

One of the most promising areas of research involving 5-hydroxythiophene-3-carbonitrile is its application in energy storage devices. Scientists have investigated its use as an electrode material in supercapacitors and batteries due to its high conductivity and excellent electrochemical stability. Recent studies have demonstrated that incorporating this compound into graphene-based composites significantly enhances their energy storage capabilities.

Furthermore, 5-hydroxythiophene-3-carbonitrile has shown potential in biomedical applications. Its ability to interact with biological molecules makes it a candidate for drug delivery systems and biosensors. Researchers have explored its use as a scaffold for designing bioactive molecules with specific targeting properties.

In conclusion, 5-hydroxythiophene-3-carbonitrile (CAS No. 1620751-60-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemistry and materials science. As research continues to uncover new possibilities for this compound, its role in advancing technology and innovation is expected to grow significantly.